Cas no 73437-27-1 (1,2-Benzisothiazole-3-carboxaldehyde)

• Product Name: 1,2-Benzisothiazole-3-carboxaldehyde
• CAS No: 73437-27-1
• MF: C₈H₅NOS
• MW: 163.196400403976
• CID: 4716497
• Update Time: 2025-09-23

1,2-Benzisothiazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-3-carboxaldehyde
• benzo[d]isothiazole-3-carbaldehyde
• HEQMHENMJFFQFI-UHFFFAOYSA-N
• 1,2-benzisothiazole-3-carbaldehyde

• Inchi： 1S/C8H5NOS/c10-5-7-6-3-1-2-4-8(6)11-9-7/h1-5H
• InChI Key： HEQMHENMJFFQFI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1,2-Benzisothiazole-3-carboxaldehyde

Comprehensive Overview of 1,2-Benzisothiazole-3-carboxaldehyde (CAS No. 73437-27-1): Properties, Applications, and Industry Insights

1,2-Benzisothiazole-3-carboxaldehyde (CAS No. 73437-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic aldehyde, characterized by a fused benzene and isothiazole ring system, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₅NOS, and distinct benzisothiazole backbone make it valuable for designing bioactive molecules, particularly in drug discovery programs targeting neurological and inflammatory pathways.

Recent studies highlight the growing demand for 1,2-Benzisothiazole-3-carboxaldehyde derivatives in developing novel kinase inhibitors and antimicrobial agents. Researchers are exploring its reactivity in Knoevenagel condensations and Schiff base formations, which are pivotal for creating libraries of compounds with potential therapeutic applications. The compound’s aldehyde group (–CHO) offers a strategic handle for further functionalization, enabling the synthesis of thiazole-containing hybrids, a class of molecules frequently investigated for their metabolic stability and target selectivity.

From an industrial perspective, CAS 73437-27-1 is increasingly referenced in patents related to crop protection chemicals and material science additives. Its incorporation into polymer matrices has shown promise in enhancing UV resistance, a property highly sought after in coatings and packaging materials. Manufacturers emphasize the need for high-purity grades (>98%) to ensure consistent performance in these applications, driving innovations in purification techniques such as crystallization optimization and chromatographic separation.

Environmental and regulatory considerations are shaping the production landscape for 1,2-Benzisothiazole-3-carboxaldehyde suppliers. With the rise of green chemistry initiatives, synthetic routes employing catalytic oxidation of corresponding alcohols or microwave-assisted synthesis are gaining traction. These methods reduce solvent waste and energy consumption, aligning with ESG (Environmental, Social, and Governance) benchmarks that investors now prioritize. Analytical challenges, including HPLC method development for impurity profiling, remain critical topics in quality control discussions.

The compound’s role in fluorescent probes and sensor technologies represents an emerging niche. Its ability to coordinate with metal ions and exhibit solvatochromic effects has been exploited in designing chemosensors for environmental monitoring. This intersects with the broader trend of smart materials, where researchers seek responsive systems for real-time detection of analytes in complex matrices.

Market intelligence indicates steady growth in the 1,2-Benzisothiazole-3-carboxaldehyde market size, projected at a CAGR of 5-7% through 2030, fueled by R&D investments in Asia-Pacific and North America. Key purchasers frequently search for bulk pricing trends, technical datasheets, and stability under accelerated conditions—data points that suppliers must transparently provide to remain competitive. Storage recommendations (e.g., inert atmosphere, –20°C) and compatibility with common reagents are equally critical for end-users in academic and industrial settings.

In conclusion, 73437-27-1 exemplifies how niche heterocycles can bridge multiple scientific disciplines. From medicinal chemistry scaffolds to advanced material precursors, its applications continue to expand as synthetic methodologies evolve. Ongoing research into its structure-activity relationships and scalable production will likely uncover new opportunities in the coming decade, reinforcing its status as a compound of enduring interest.